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Compound of Interest

Compound Name: Etilefrine

Cat. No.: B15619400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Etilefrine is a sympathomimetic amine used clinically for the treatment of orthostatic

hypotension. This technical guide provides a detailed overview of its chemical structure and a

comprehensive examination of its chemical synthesis. The document outlines a common

synthetic route, including detailed experimental protocols, and presents key chemical data in a

structured format. Furthermore, a visualization of the synthesis pathway is provided to facilitate

a clear understanding of the process.

Chemical Structure of Etilefrine
Etilefrine, chemically known as (±)-1-(3-hydroxyphenyl)-2-(ethylamino)ethanol, is a synthetic

adrenergic agonist. Its structure features a catecholamine-like framework, which is crucial for

its pharmacological activity. The hydrochloride salt is the common pharmaceutical formulation.

Table 1: Chemical and Physical Properties of Etilefrine Hydrochloride
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Property Value Reference

IUPAC Name

3-[2-(ethylamino)-1-

hydroxyethyl]phenol;hydrochlo

ride

[1][2]

Molecular Formula C₁₀H₁₆ClNO₂ [2]

Molecular Weight 217.69 g/mol [2]

CAS Number 943-17-9 [2]

Appearance White crystalline powder [3]

Solubility
Very soluble in water, freely

soluble in ethanol
[3]

Melting Point Approximately 121 °C [4]

SMILES
CCNCC(C1=CC(=CC=C1)O)O

.Cl
[2]

InChIKey
KTNROWWHOBZQGK-

UHFFFAOYSA-N
[2]

Synthesis of Etilefrine Hydrochloride
A common and effective method for the synthesis of Etilefrine hydrochloride involves a two-

step process starting from α-bromo-m-hydroxyacetophenone. The synthesis pathway is

outlined below.

Synthesis Pathway
The synthesis proceeds via two key transformations: an amination reaction followed by a

catalytic hydrogenation to reduce the ketone and effect debenzylation.
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Starting Materials

α-bromo-m-hydroxyacetophenone

α-(N-benzyl-N-ethyl)amino-
m-hydroxyacetophenone HCl

Amination
Ethanol, 10-20°C

N-ethylbenzylamine

Etilefrine Hydrochloride

Catalytic Hydrogenation
H₂, Pd/C, 30-40°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15619400?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

